Cas no 2228848-14-2 (5-(2-cyano-1-hydroxyethyl)-2-fluorobenzonitrile)

• Product Name: 5-(2-cyano-1-hydroxyethyl)-2-fluorobenzonitrile
• CAS No: 2228848-14-2
• MF: C₁₀H₇FN₂O
• MW: 190.173785448074
• CID: 5860844
• PubChem ID: 165687470
• Update Time: 2023-12-26

5-(2-cyano-1-hydroxyethyl)-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-fluoro-β-hydroxybenzenepropanenitrile
• 5-(2-cyano-1-hydroxyethyl)-2-fluorobenzonitrile
• 2228848-14-2
• EN300-1730414

• Inchi： 1S/C10H7FN2O/c11-9-2-1-7(5-8(9)6-13)10(14)3-4-12/h1-2,5,10,14H,3H2
• InChI Key： MRNZIAVPSRPCNK-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=C(C=1)C#N)F)(O)CC#N

Computed Properties

• Exact Mass: 190.05424101g/mol
• Monoisotopic Mass: 190.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.8Ų